4-Fluoro-N-[1-(thiophen-2-YL)ethyl]aniline

• Molecular Formula: C12H12FNS
• Molecular Weight: 221.30 g/mol
• IUPAC Name: 4-fluoro-N-(1-thiophen-2-ylethyl)aniline
• InChI: InChI=1S/C12H12FNS/c1-9(12-3-2-8-15-12)14-11-6-4-10(13)5-7-11/h2-9,14H,1H3
• InChI Key: ONJVGPSUVIERAU-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CS1)NC2=CC=C(C=C2)F

Description

4-Fluoro-N-[1-(thiophen-2-yl)ethyl]aniline is a fluorinated aniline derivative featuring a thiophene-containing ethyl group attached to the nitrogen atom. Its molecular formula is C₁₂H₁₂FNS (molar mass: 221.29 g/mol), with a structure comprising a 4-fluoro-substituted aniline ring and a 1-(thiophen-2-yl)ethyl substituent. The thiophene moiety, a sulfur-containing heterocycle, contributes to aromatic interactions and may enhance solubility in non-polar solvents.

Preparation Methods

The synthesis of 4-Fluoro-N-[1-(thiophen-2-yl)ethyl]aniline can be achieved through various synthetic routes. One common method involves the Suzuki–Miyaura coupling reaction, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction. This reaction is known for its mild and functional group-tolerant conditions . The general procedure involves the coupling of a boronic acid derivative with an aryl halide in the presence of a palladium catalyst and a base.

Industrial production methods for such compounds often involve optimizing reaction conditions to maximize yield and purity while minimizing costs and environmental impact. This may include the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

4-Fluoro-N-[1-(thiophen-2-yl)ethyl]aniline undergoes various types of chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones under specific conditions.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like sodium borohydride for reduction, and nucleophiles like amines for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

4-Fluoro-N-[1-(thiophen-2-yl)ethyl]aniline has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of new materials and pharmaceuticals.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions and developing new drugs.

Medicine: Thiophene derivatives are known for their pharmacological properties, including anticancer, anti-inflammatory, and antimicrobial activities.

Industry: The compound is used in the development of organic semiconductors, organic field-effect transistors (OFETs), and organic light-emitting diodes (OLEDs).

Mechanism of Action

The mechanism of action of 4-Fluoro-N-[1-(thiophen-2-yl)ethyl]aniline depends on its specific application. In medicinal chemistry, it may interact with various molecular targets, such as enzymes or receptors, to exert its effects. The fluorine atom can enhance the compound’s binding affinity and metabolic stability, while the thiophene ring can contribute to its electronic properties and biological activity .

Comparison with Similar Compounds

4-Methoxy-N-(1-(thiophen-2-yl)ethyl)aniline

• Structure : Methoxy group (electron-donating) at the 4-position instead of fluorine.
• Synthesis : Produced in 88% yield via silica gel chromatography (petroleum ether/ethyl acetate) .
• This difference may influence reactivity in further functionalizations or biological interactions.

4-Ethyl-N-[1-(5-methylthiophen-2-yl)ethyl]aniline

• Structure : Ethyl group at the 4-position and a methyl-substituted thiophene.
• Properties : Molecular formula C₁₅H₁₉NS (molar mass: 245.38 g/mol ). The ethyl group adds steric bulk, which may reduce crystallinity compared to the fluoro derivative .

Variations in the N-Substituent

N-(2-(Thiophen-2-yl)ethyl)aniline

• Structure : Lacks the fluorine atom and features a shorter ethylene linker.
• Properties : Simpler structure (C₁₂H₁₃NS , molar mass: 203.31 g/mol ) with reduced steric hindrance. The absence of fluorine may increase basicity of the aniline nitrogen .

(rac)-(1R,2R)-2-[(4-Fluorophenyl)(2-methoxyethyl)amino]-1-(trifluoromethyl)cyclohexanol

• Structure: Incorporates a trifluoromethyl group and cyclohexanol ring.
• Synthesis : Prepared in 5% yield (85% purity), indicating challenges in steric or electronic control during synthesis .

Thiophene Modifications

4-(Thiophen-2-yl)aniline

• Properties : Smaller molar mass (C₁₀H₉NS , 175.25 g/mol ) and reduced conformational flexibility compared to the target compound. May exhibit stronger π-π interactions in solid-state structures .

4-Fluoro-2-methyl-N-(thiophen-2-ylmethyl)aniline

• Structure : Methyl group at the 2-position of the aniline and a methylene-linked thiophene.
• The shorter linker may reduce solubility in polar solvents .

Discussion of Comparative Properties

• Steric and Solubility Effects : The ethyl-thiophene substituent balances solubility in organic solvents and steric hindrance, whereas methylene-linked derivatives (e.g., 4-Fluoro-2-methyl-N-(thiophen-2-ylmethyl)aniline) may exhibit reduced conformational flexibility .
• Biological Relevance : Fluorinated analogs, such as the TRP channel probe , highlight the role of fluorine in enhancing bioavailability or target binding.

Biological Activity

4-Fluoro-N-[1-(thiophen-2-YL)ethyl]aniline is a fluorinated aniline derivative that has garnered attention for its potential biological activities. This compound features a unique structure that combines a fluorinated aromatic ring with a thiophene group, which may enhance its reactivity and interaction with biological targets. This article reviews the biological activity of this compound, including its antimicrobial and anticancer properties, supported by data tables and relevant research findings.

Molecular Formula

• Molecular Formula : C₁₁H₁₁FN₂S
• Key Functional Groups :
  • Fluorinated aromatic ring
  • Thiophene moiety

The presence of the fluorine atom is significant as it can enhance the compound's binding affinity to various biological targets, potentially modulating their activity.

Antimicrobial Properties

Recent studies have highlighted the antimicrobial potential of 4-Fluoro-N-[1-(thiophen-2-YL)ethyl]aniline against various pathogens.

Pathogen	Activity	Inhibition Percentage
Sclerotinia sclerotiorum	Antifungal	86.6% - 93.7%
Staphylococcus aureus	Bactericidal/Bacteriostatic	Up to 90.41% biofilm reduction
Escherichia coli	Bacteriostatic	MIC range: 1.9 - 125 μg/mL

The compound demonstrated significant antifungal activity, particularly against Sclerotinia sclerotiorum, with inhibition percentages ranging from 86.6% to 93.7% at micromolar concentrations. Furthermore, it exhibited notable effects on biofilm formation in Staphylococcus aureus, suggesting its potential as an antimicrobial agent in clinical settings .

Anticancer Potential

The anticancer properties of 4-Fluoro-N-[1-(thiophen-2-YL)ethyl]aniline have also been investigated. Preliminary studies indicate that it may inhibit the proliferation of various cancer cell lines.

Cancer Cell Line	IC50 (μM)	Effect
HCT116 (Colon Cancer)	0.79 - 5.51	Significant cytotoxicity
MCF7 (Breast Cancer)	Comparable activity	Inhibition of proliferation

Research has shown that compounds with similar structures can exhibit significant cytotoxic effects against human cancer cell lines, including HCT116 and MCF7 . The mechanism of action is thought to involve interactions with specific biological targets such as enzymes or receptors, potentially leading to modulation of enzymatic activity or disruption of cellular processes.

The precise mechanism by which 4-Fluoro-N-[1-(thiophen-2-YL)ethyl]aniline exerts its biological effects is still under investigation. However, it is hypothesized that the compound interacts with ion channels or receptors, influencing cellular responses to stimuli such as temperature or pH changes. The fluorine atom and thiophene ring contribute to the compound's enhanced binding affinity and selectivity for molecular targets.

Case Studies and Research Findings

Several studies have explored the biological activity of compounds related to 4-Fluoro-N-[1-(thiophen-2-YL)ethyl]aniline:

• A study reported that fluorinated anilines exhibit broad-spectrum antimicrobial activity, with some derivatives showing improved efficacy against resistant strains .
• Another investigation into thiophene derivatives found that modifications in their structure could lead to enhanced anticancer properties, suggesting a structure-activity relationship that may be applicable to 4-Fluoro-N-[1-(thiophen-2-YL)ethyl]aniline .